Cas no 686772-65-6 (3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 686772-65-6
• MF: C₂₂H₂₂N₂O₂S₂
• MW: 410.552282810211
• CID: 6441693
• Update Time: 2025-05-20

3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-ethoxyphenyl)-6,7-dihydro-2-[(1-phenylethyl)thio]-

• Inchi： 1S/C22H22N2O2S2/c1-3-26-18-11-9-17(10-12-18)24-21(25)20-19(13-14-27-20)23-22(24)28-15(2)16-7-5-4-6-8-16/h4-12,15H,3,13-14H2,1-2H3
• InChI Key： VQRGGJUPRJMEBM-UHFFFAOYSA-N
• SMILES： C1(SC(C2=CC=CC=C2)C)N(C2=CC=C(OCC)C=C2)C(=O)C2SCCC=2N=1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 578.5±60.0 °C(Predicted)
• pka: -0.01±0.20(Predicted)

Additional information on 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Introduction to 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686772-65-6) and Its Emerging Applications in Chemical Biology

The compound 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 686772-65-6, represents a fascinating molecule within the realm of heterocyclic chemistry. This compound belongs to the thienopyrimidine scaffold, a structural motif that has garnered significant attention in recent years due to its versatile biological activities and potential therapeutic applications. The presence of functional groups such as the 4-ethoxyphenyl and 1-phenylethylsulfanyl substituents introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and chemical biology.

Thienopyrimidines are a class of nitrogen-containing heterocycles that combine the structural features of thiophene and pyrimidine rings. These fused systems exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one contributes to its unique chemical profile, which has been the subject of intense research interest. Recent studies have highlighted the importance of this scaffold in developing novel therapeutic agents due to its ability to interact with various biological targets.

The 4-ethoxyphenyl group is an aromatic ring substituted with an ethoxy moiety at the fourth position. This substitution enhances the lipophilicity of the molecule while maintaining its ability to engage in hydrogen bonding interactions with biological targets. The 1-phenylethylsulfanyl group further modulates the electronic properties of the compound by introducing a sulfur atom into the structure. Sulfur-containing heterocycles are known for their diverse biological activities and have been extensively studied for their potential as pharmacophores.

One of the most compelling aspects of 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is its potential as a lead compound for drug development. The thienopyrimidine core is particularly relevant in oncology research due to its ability to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that derivatives of thienopyrimidine can target kinases and other enzymes that are overexpressed in cancer cells. The specific substitution pattern in this compound may enhance its binding affinity and selectivity for these targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,7H-thieno[3,2-d]pyrimidin-4-one to biological targets with high accuracy. These tools have been instrumental in optimizing the structure of thienopyrimidine derivatives to improve their pharmacological properties. By leveraging these techniques, scientists can design molecules that exhibit enhanced potency and reduced toxicity.

The synthesis of 3-(4-ethoxyphenyl)-2-(1-phenylethyl)sulfanyl-3H,4H,7H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thienopyrimidine core typically begins with condensation reactions between thiophene derivatives and urea or thiourea derivatives under acidic or basic conditions. Subsequent functionalization steps are then employed to introduce the 4-ethoxyphenyl and 1-phenylethylsulfanyl groups.

The role of chiral auxiliaries and asymmetric catalysis has been increasingly recognized in the synthesis of complex heterocyclic compounds like this one. By employing enantioselective methods, researchers can obtain enantiomerically pure forms of thienopyrimidine derivatives, which are often required for optimal biological activity. The use of transition metal catalysts has also been explored to facilitate key transformations in a more efficient manner.

In vitro studies have begun to unravel the mechanistic basis of action for 3-(4-ethoxyphenyl)-2-(1 phenylethyl)sulfanyl - 3 H , 4 H , 6 H , 7 H - thi en o [ 3 , 2 - d ] py rim idin - 4 - one . Initial investigations suggest that this compound interacts with specific proteins involved in cell signaling pathways that are dysregulated in cancer cells. By modulating these pathways, the compound may induce apoptosis or inhibit proliferation without affecting healthy cells.

The potential therapeutic applications of this molecule extend beyond oncology. Research is ongoing into its efficacy against infectious diseases caused by bacteria and viruses. The structural features of thienopyrimidine derivatives make them excellent candidates for developing antiviral agents due to their ability to interfere with viral replication cycles.

The development of novel drug candidates is not without challenges. Issues such as solubility, bioavailability, and metabolic stability must be addressed before a compound can progress into clinical trials. Advances in medicinal chemistry have provided innovative strategies for overcoming these hurdles by designing molecules that are optimized for pharmacokinetic properties while maintaining high biological activity.

The future directions for research on CAS No 686772 - 65 - 6 include exploring its potential as an inhibitor of protein-protein interactions (PPIs) relevant to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease . Thienopyrimidine derivatives have shown promise in disrupting aberrant protein aggregation processes associated with these conditions.

In conclusion, 3 -( 4 - eth oxy phen yl ) - 2 -( 1 - phen yle th yl ) sul fany l - 3 H , 4 H , 6 H , 7 H - thi en o [ 3 , 2 - d ] py rim idin - 4 - one represents a structurally intriguing molecule with significant potential for therapeutic applications across multiple disease areas . Its unique combination of functional groups makes it an attractive scaffold for further medicinal chemistry exploration . As research continues into this promising compound, it holds great promise as a lead structure or building block toward next-generation therapeutics .